molecular formula C9H8BrN3 B8780057 6-Bromo-N-methylquinoxalin-2-amine

6-Bromo-N-methylquinoxalin-2-amine

Cat. No.: B8780057
M. Wt: 238.08 g/mol
InChI Key: PZJSWOPMCAXKKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromo-N-methylquinoxalin-2-amine is a heterocyclic aromatic compound featuring a quinoxaline core substituted with a bromine atom at position 6 and a methylamino group (-NHCH₃) at position 2. Quinoxalines are nitrogen-containing bicyclic systems with two adjacent nitrogen atoms in the ring, conferring unique electronic properties that influence reactivity, solubility, and biological interactions.

Properties

Molecular Formula

C9H8BrN3

Molecular Weight

238.08 g/mol

IUPAC Name

6-bromo-N-methylquinoxalin-2-amine

InChI

InChI=1S/C9H8BrN3/c1-11-9-5-12-8-4-6(10)2-3-7(8)13-9/h2-5H,1H3,(H,11,13)

InChI Key

PZJSWOPMCAXKKR-UHFFFAOYSA-N

Canonical SMILES

CNC1=CN=C2C=C(C=CC2=N1)Br

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure Variations

The quinoxaline core differentiates this compound from quinoline (one nitrogen) and quinazoline (non-adjacent nitrogens). These structural differences significantly alter electronic properties and intermolecular interactions:

  • Quinoxaline: Adjacent nitrogen atoms create a planar, electron-deficient system, favoring π-π stacking and interactions with biological targets like kinases .
  • Quinoline: A single nitrogen atom results in reduced polarity and increased lipophilicity, often enhancing membrane permeability in drug design .
  • Quinazoline: Two non-adjacent nitrogens increase basicity, influencing binding to enzymes like tyrosine kinases .
Substituent Effects

Key substituents (bromine, methylamino) are compared with analogs:

Compound Name Core Structure Substituents Molecular Weight (g/mol) Melting Point (°C) Synthesis Yield Key Properties/Applications
6-Bromo-N-methylquinoxalin-2-amine Quinoxaline Br (C6), -NHCH₃ (C2) ~228.1 (calc.) Not reported Not reported Potential kinase inhibition (inferred)
6-Chloro-N-(2,3-dimethylphenyl)quinoxalin-2-amine Quinoxaline Cl (C6), -NHC₆H₃(CH₃)₂ (C2) ~297.8 Not reported Not reported Antibacterial activity
6-Bromo-N-(2-methylbenzotriazol-5-yl)quinolin-4-amine Quinoline Br (C6), -NHC₆H₃N₃CH₃ (C4) 354.03 >300 68% Structural characterization via X-ray crystallography
6-Bromo-3-methylquinolin-2-amine Quinoline Br (C6), -NH₂ (C2), CH₃ (C3) ~237.1 Not reported Not reported Intermediate in drug synthesis
6-Bromo-N,N-dimethyl-2-quinazolinamine Quinazoline Br (C6), -N(CH₃)₂ (C2) ~252.1 Not reported Not reported High thermal stability (bp 367°C)

Key Observations :

  • Halogen Effects : Bromine’s larger atomic radius compared to chlorine (in the chloro analog) may enhance steric hindrance and van der Waals interactions in target binding .
  • Amino Group Substitution: Methylamino (-NHCH₃) vs. dimethylamino (-N(CH₃)₂) groups alter basicity and hydrogen-bond donor capacity, impacting solubility and target affinity .
  • Synthetic Accessibility: The quinoline-benzotriazole derivative (68% yield) demonstrates efficient one-step synthesis, whereas quinoxaline analogs often require multi-step protocols .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.